Cas no 958451-79-1 ( )

• Product Name: &nbsp
• CAS No: 958451-79-1
• MF: C₈H₆BF₅O₃
• MW: 255.934460163116
• CID: 1001686
• PubChem ID: 45158724
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• [4-(difluoromethoxy)-3-(trifluoromethyl)phenyl]boronic acid
• 4-difluoromethoxy-3-trifluoromethyl-benzeneboronic acid
• 958451-79-1
• DTXSID10669682
• (4-(Difluoromethoxy)-3-(trifluoromethyl)phenyl)boronic acid
• starbld0019155
•  

• Inchi： 1S/C8H6BF5O3/c10-7(11)17-6-2-1-4(9(15)16)3-5(6)8(12,13)14/h1-3,7,15-16H
• InChI Key： NPFRNEQAEFRASI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B(O)O)C=CC=1OC(F)F)(F)F

Computed Properties

• Exact Mass: 256.03300
• Monoisotopic Mass: 256.0330150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.98660